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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects of sulfoxaflor when
combined with other pesticides, supported by experimental data. Sulfoxaflor, a sulfoximine
insecticide, acts as a competitive modulator of nicotinic acetylcholine receptors (NnAChRs)[1][2]
[3][4]. Understanding its interactions with other agrochemicals is crucial for developing effective
and sustainable pest management strategies, as well as for assessing potential risks to non-
target organisms.

Quantitative Analysis of Synergistic Effects

The following tables summarize the quantitative data from various studies investigating the
synergistic effects of sulfoxaflor with other pesticides on different organisms.

Table 1: Synergistic Effects of Sulfoxaflor and
Fungicides on Bees
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Combination Test Organism

Key Findings Reference

Apis mellifera (Honey
Sulfoxaflor + o _

Bee), Osmia bicornis
Fluxapyroxad ]

(Solitary Bee)

Weak but significant
synergism observed,
particularly at early )
] Azpiazu et al. (2021)
assessment times and
intermediate

sulfoxaflor doses.[1]

Sulfoxaflor + Apis mellifera (Honey

Azoxystrobin Bee)

No significant
synergistic effects on
honeybee colony
development or Tamburini et al. (2021)
foraging activity were

found in a semi-field

experiment.

Sulfoxaflor + Osmia bicornis

Azoxystrobin (Solitary Bee)

No negative
synergistic effects on
learning or foragin
g ging Arnet (2022)
performance were
observed after a

single oral exposure.

Table 2: Synergistic Effects of Sulfoxaflor and Other

Insecticides
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Combination Test Organism Key Findings Reference
A binary mixture of
formulated
imidacloprid and
Sulfoxaflor + Apis mellifera (Honey sulfoxaflor resulted in Synergistic toxicity

Imidacloprid Bee)

a 15% increase in
) was detected.
honey bee mortality
compared to the
expected additive

effect.

Natural Pyrethrin + ) i
Philaenus spumarius

Piperonyl Butoxide )
(Spittlebug)

(PBO) vs. Sulfoxaflor

The combination of
natural pyrethrin and
PBO showed a
mortality rate at least
3-fold higher than
) Moreno et al. (2019)
either compound
alone, demonstrating
clear synergy.
Sulfoxaflor also

showed high efficacy.

Table 3: Synergistic Effects of Sulfoxaflor with an

Essential Oil
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Combination Test Organism Key Findings Reference

Binary mixtures of

sulfoxaflor and

lemongrass essential The combination of
oil at their LC25 lemongrass essential
values exhibited oil and sulfoxaflor
Sulfoxaflor + o ] o o S
) Bemisia tabaci synergistic effects, significantly inhibited
Lemongrass Essential _ _ _
. (Whitefly) with observed acetylcholinesterase
i
mortality being (AchE) activity and
15.09% to 22.94% cytochrome P450

higher than expected activity.
from an additive

effect.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of the experimental protocols from the cited studies.

Protocol 1: Assessing Acute Oral Toxicity and
Synergism in Bees (Azpiazu et al., 2021)

o Test Organisms:Apis mellifera, Bombus terrestris, and Osmia bicornis.
» Pesticides: Sulfoxaflor and the fungicide fluxapyroxad.
o Methodology:

o Arange of sulfoxaflor doses were administered orally to the bees, both alone and in
combination with a single dose of fluxapyroxad.

o Bee mortality was recorded at various time intervals.

o Synergistic effects were evaluated using three different approaches:
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» Bliss independence criterion: Compares the observed survival curve of the mixture to
the expected survival curve based on the probabilities of each component acting
independently.

» Ratio test: Compares the LD50 values of sulfoxaflor alone and in combination with the
fungicide.

» Model Deviation Ratio (MDR): A value derived from the toxic units of each component in

the mixture.

» Data Analysis: Probit analysis was used to calculate LD50 values. Statistical tests were
employed to compare the observed and expected mortality for the Bliss independence
criterion.

Protocol 2: Evaluating Synergistic Toxicity by Spray
Application in Honey Bees

o Test Organism:Apis mellifera (Honey Bee).

o Pesticides: Formulated imidacloprid (Advise® 2FL) and formulated sulfoxaflor
(Transform®).

o Methodology:
o Bees were exposed to the pesticides using a spray method to simulate field conditions.

o Treatments included individual pesticides and their binary mixture at specified
concentrations (58.6 mg a.i./L imidacloprid and 58.5 mg a.i./L sulfoxaflor).

o Mortality was assessed after a set period.

o Biochemical assays were conducted to measure the activity of enzymes such as
acetylcholinesterase (AChE), esterase, and glutathione S-transferase (GST).

o Data Analysis: Statistical analysis was used to compare mortality rates between individual
and combined treatments to determine synergistic, additive, or antagonistic effects.
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Protocol 3: Assessing Synergy with Essential Oils
against Whiteflies

o Test Organism:Bemisia tabaci (Whitefly) adults.
o Substances: Sulfoxaflor and lemongrass essential oil.
» Methodology:

o The lethal concentrations (LC25) of both sulfoxaflor and lemongrass essential oil were
determined individually.

o A binary mixture was prepared using the LC25 values of each substance.
o Whiteflies were exposed to the individual substances and the mixture.
o Mortality was recorded after 48 hours.

o Biochemical assays were performed to assess the impact on acetylcholinesterase (AchE),
a-esterase, cytochrome P450, and glutathione S-transferase (GST) activities.

o Data Analysis: The observed mortality from the mixture was compared to the expected
mortality (sum of individual mortalities at LC25) to determine synergism.

Visualizing Workflows and Pathways

The following diagrams, created using the DOT language, illustrate a typical experimental
workflow for assessing pesticide synergy and a conceptual signaling pathway for synergistic
action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Toxicity of the insecticide sulfoxaflor alone and in combination with the fungicide
fluxapyroxad in three bee species - Diposit Digital de Documents de la UAB [ddd.uab.cat]

» 3. Toxicity of the insecticide sulfoxaflor alone and in combination with the fungicide
fluxapyroxad in three bee species - PubMed [pubmed.ncbi.nim.nih.gov]

o 4. Toxicity of the insecticide sulfoxaflor alone and in combination with the fungicide
fluxapyroxad in three bee species - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Assessing the Synergistic Effects of Sulfoxaflor with
Other Pesticides: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682526#assessing-the-synergistic-effects-of-
sulfoxaflor-with-other-pesticides]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1682526?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682526?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/350381353_Toxicity_of_the_insecticide_sulfoxaflor_alone_and_in_combination_with_the_fungicide_fluxapyroxad_in_three_bee_species
https://ddd.uab.cat/record/255381/
https://ddd.uab.cat/record/255381/
https://pubmed.ncbi.nlm.nih.gov/33767274/
https://pubmed.ncbi.nlm.nih.gov/33767274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7994444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7994444/
https://www.benchchem.com/product/b1682526#assessing-the-synergistic-effects-of-sulfoxaflor-with-other-pesticides
https://www.benchchem.com/product/b1682526#assessing-the-synergistic-effects-of-sulfoxaflor-with-other-pesticides
https://www.benchchem.com/product/b1682526#assessing-the-synergistic-effects-of-sulfoxaflor-with-other-pesticides
https://www.benchchem.com/product/b1682526#assessing-the-synergistic-effects-of-sulfoxaflor-with-other-pesticides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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